Cas no 2171894-48-5 (5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171894-48-5
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6009448
• PubChem ID: 165441845
• Update Time: 2025-08-03

5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594671
• 2171894-48-5

• Inchi： 1S/C10H15N3O2/c1-2-15-6-5-13-10(8-3-4-8)9(7-14)11-12-13/h7-8H,2-6H2,1H3
• InChI Key： NNJBVONVZQSTQM-UHFFFAOYSA-N
• SMILES： O(CC)CCN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 57Ų

Additional information on 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde

5-Cyclopropyl-1-(2-Ethoxyethyl)-1H-1,2,3-Triazole-4-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 2171894-48-5, known as 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a triazole ring system with a cyclopropyl group and an ethoxyethyl substituent. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and beyond.

5-Cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is synthesized through a series of carefully designed reactions that exploit the reactivity of the triazole ring. Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. For instance, researchers have explored its potential as a scaffold for designing inhibitors of various enzymes, including kinases and proteases. The cyclopropyl group is particularly interesting due to its ability to induce strain in the molecule, which can enhance its binding affinity to target proteins.

The triazole ring in 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde is a key structural feature that contributes to its stability and reactivity. Triazoles are well-known for their ability to form strong hydrogen bonds and participate in π-interactions, making them valuable in medicinal chemistry. The 4-carbaldehyde substituent further enhances the molecule's versatility by providing a site for additional functionalization. This has led to its use in click chemistry reactions, where it serves as a building block for constructing larger and more complex molecules.

Recent advancements in computational chemistry have allowed researchers to gain deeper insights into the properties of 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde. For example, molecular dynamics simulations have revealed that the cyclopropyl group induces significant conformational changes in the molecule, which could be exploited for designing more effective drugs. Additionally, quantum chemical calculations have provided valuable information about the electronic structure of the compound, shedding light on its reactivity and potential interactions with biological systems.

In terms of applications, 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde has shown promise in the field of agrochemistry. Researchers have investigated its potential as a herbicide or fungicide due to its ability to inhibit key enzymes involved in plant metabolism. Furthermore, its unique structure makes it a candidate for use in polymer chemistry, where it could serve as a cross-linking agent or a building block for novel materials with tailored properties.

The synthesis of 5-cyclopropyl-1-(2-ethoxyethyl)-1H-1,2,3-triazole-4-carbaldehyde involves a multi-step process that begins with the preparation of intermediate compounds. The reaction sequence typically includes nucleophilic substitutions, eliminations, and cyclizations. Recent optimizations have focused on improving the yield and purity of the final product by employing more efficient catalysts and reaction conditions.

One of the most exciting developments involving 5-cyclopropyl-1-(2 ethoxyethyl) 5-cyclopropyl 5-cyclopropyl group is its role in drug delivery systems. Scientists have explored its ability to act as a carrier for hydrophobic drugs by forming self-assembled structures or nanoparticles. These findings suggest that this compound could play a crucial role in developing targeted therapies with improved bioavailability and reduced side effects.

In conclusion,5-cyclopropyl 5-cyclopropyl group 5-cyclopropyl group represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound,CAS No 2171894 CAS No CAS No., it is likely to become an even more important player in various scientific disciplines.